3,4-dimethoxy-N-(2-((2-methyl-6-(pyridin-2-ylamino)pyrimidin-4-yl)amino)ethyl)benzenesulfonamide

• IUPAC Name: 3,4-dimethoxy-N-[2-[[2-methyl-6-(pyridin-2-ylamino)pyrimidin-4-yl]amino]ethyl]benzenesulfonamide
• InChI: InChI=1S/C20H24N6O4S/c1-14-24-19(13-20(25-14)26-18-6-4-5-9-21-18)22-10-11-23-31(27,28)15-7-8-16(29-2)17(12-15)30-3/h4-9,12-13,23H,10-11H2,1-3H3,(H2,21,22,24,25,26)
• InChI Key: GYXVYZNNAOUSEI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)NC2=CC=CC=N2)NCCNS(=O)(=O)C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C20H24N6O4S
• Molecular Weight: 444.5 g/mol

Description

Chemical Reactions Analysis

As for the chemical reactions, the corresponding esters can be obtained by esterification of carboxylic acids with DMTMM in methanol, ethanol, isopropyl alcohol, or t-butyl alcohol in the presence of NMM.

Scientific Research Applications

Synthesis of Novel Heterocyclic Compounds

• Chemical Synthesis and Applications : Research has demonstrated the utility of compounds incorporating benzenesulfonamide moiety for the synthesis of a variety of heterocyclic compounds. These include azole, pyrimidine, pyran, and benzo/naphtho(b)furan derivatives, which serve as versatile building blocks in organic synthesis. Such compounds have shown potential in medicinal chemistry, highlighting their importance in drug discovery and development processes (Farag et al., 2011).

Catalysis and Reaction Efficiency

• Catalysis : Studies have explored the role of specific catalysts like 4-(N,N-Dimethylamino)pyridine (DMAP) in the efficient synthesis of novel pyrrolo[2,3-d]pyrimidine derivatives bearing an aromatic sulfonamide moiety. Such research underscores the importance of catalyst selection in optimizing reaction conditions for the synthesis of complex organic molecules (Khashi et al., 2014).

Biological Activity and Potential Applications

• Antimicrobial and Antitumor Activities : Novel thiourea derivatives bearing the benzenesulfonamide moiety have been synthesized and evaluated for their antimicrobial activities. Such studies contribute to the identification of potential new therapeutic agents against resistant microbial strains (Ghorab et al., 2017).
• Anticancer Potential : Research into the synthesis of pyrimidine linked pyrazole heterocyclics and their evaluation for insecticidal and antibacterial potential also hints at broader applications of these compounds in addressing various biological targets, including potential anticancer properties (Deohate & Palaspagar, 2020).